2-((4-fluorophenyl)thio)-N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4-fluorophenyl)thio)-N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H18FN3O4S and its molecular weight is 403.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemotherapeutic Applications
The compound's structure shares similarities with derivatives explored for their cytotoxic and antitumor activities. For instance, research on oxadiazole and benzothiazole derivatives, incorporating methoxyphenoxy groups, has demonstrated significant antiproliferative activity against human tumor cell lines, including A549 (lung cancer) and MCF7 (breast cancer), with certain derivatives showing high inhibitory activity (Kaya et al., 2017). These studies underscore the potential of such compounds in developing new cancer therapies by targeting specific cancer cell lines while sparing healthy cells.
Antimicrobial Activities
Compounds bearing the 1,3,4-oxadiazole ring have been evaluated for their in vitro antimicrobial activity against various strains of bacteria and fungi. The antimicrobial potential against gram-negative bacteria was particularly noted to be higher compared to gram-positive bacteria. This suggests the compound's relevance in designing antimicrobial agents that could be effective in treating infections caused by resistant strains of bacteria (Kaya et al., 2017).
Molecular Characterization and Structural Analysis
Further insights into the compound's scientific applications come from studies focusing on the synthesis, characterization, and evaluation of similar molecular structures. For instance, research involving NMR study of a novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety provides foundational knowledge on the structural elucidation and potential pharmacological applications of these compounds (Li Ying-jun, 2012). Such studies contribute to understanding the complex interactions and potential therapeutic uses of these chemical entities.
Anticancer Screening
The exploration of novel benzophenone-thiazole derivatives as potent VEGF-A inhibitors illustrates the broader scope of research into similar compounds. These studies highlight the antiproliferative effects of these compounds against cancer cell lines, indicating their potential as anticancer agents (Prashanth et al., 2014).
properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN3O4S/c1-25-14-4-6-15(7-5-14)26-11-17-22-19(27-23-17)10-21-18(24)12-28-16-8-2-13(20)3-9-16/h2-9H,10-12H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMXWFFZYZKUXJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC2=NOC(=N2)CNC(=O)CSC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.